molecular formula C5H7FeNO4 B15395416 (2S)-2-aminopentanedioate;iron(2+) CAS No. 2896-87-9

(2S)-2-aminopentanedioate;iron(2+)

Cat. No.: B15395416
CAS No.: 2896-87-9
M. Wt: 200.96 g/mol
InChI Key: ITYLKCDBOWEVQX-DFWYDOINSA-L
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2S)-2-Aminopentanedioate;iron(2+) is an iron(II) complex where the metal center is coordinated with (2S)-2-aminopentanedioate, a chiral amino dicarboxylate ligand. The ligand’s dual carboxylate groups and amino functionality enable strong chelation with iron, stabilizing the +2 oxidation state and influencing redox properties .

Properties

CAS No.

2896-87-9

Molecular Formula

C5H7FeNO4

Molecular Weight

200.96 g/mol

IUPAC Name

(2S)-2-aminopentanedioate;iron(2+)

InChI

InChI=1S/C5H9NO4.Fe/c6-3(5(9)10)1-2-4(7)8;/h3H,1-2,6H2,(H,7,8)(H,9,10);/q;+2/p-2/t3-;/m0./s1

InChI Key

ITYLKCDBOWEVQX-DFWYDOINSA-L

Isomeric SMILES

C(CC(=O)[O-])[C@@H](C(=O)[O-])N.[Fe+2]

Canonical SMILES

C(CC(=O)[O-])C(C(=O)[O-])N.[Fe+2]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Iron(II) Succinate (Butanedioate;Iron(2+))

Molecular Formula : $ \text{C}4\text{H}4\text{O}_4\cdot\text{Fe}^{2+} $
CAS RN : 10030-90-7
Key Differences :

  • Ligand Structure: Succinate lacks the amino group present in (2S)-2-aminopentanedioate, reducing its ability to participate in hydrogen bonding or chiral recognition.
  • Solubility: Iron(II) succinate is sparingly soluble in water, whereas the amino group in (2S)-2-aminopentanedioate may enhance solubility through protonation/deprotonation.
  • Applications: Succinate complexes are used in industrial catalysis and as iron supplements, while the amino-functionalized analog may have niche roles in asymmetric synthesis or enzyme mimicry.
Data Table: Comparison with Iron(II) Succinate
Property (2S)-2-Aminopentanedioate;Fe²⁺ Iron(II) Succinate
Ligand Functionality Amino, carboxylate Carboxylate only
Chirality Yes (2S) No
Solubility (H₂O) Moderate to high (predicted) Low
Redox Stability Higher (amino stabilizes Fe²⁺) Moderate

Bis(λ²-Iron(2+) Ion) Disulfane Tetrasulfanide (2Fe-2S Cluster)

IUPAC Name : Bis(λ²-iron(2+) ion) disulfane tetrasulfanide
Molecular Formula : $ \text{Fe}2\text{S}2 $ (core structure)
Key Differences :

  • Structure: The 2Fe-2S cluster is a sulfide-bridged diiron complex, contrasting with the carboxylate/amino ligand environment in (2S)-2-aminopentanedioate;Fe²⁺.
  • Acidity: The 2Fe-2S cluster is weakly acidic (pKa ~6–8), while the amino-carboxylate ligand may buffer pH changes .
Data Table: Comparison with 2Fe-2S Cluster
Property (2S)-2-Aminopentanedioate;Fe²⁺ 2Fe-2S Cluster
Ligand Type Amino-carboxylate Sulfide
Redox Activity Moderate (Fe²⁺/Fe³⁺ possible) High (electron transfer)
Biological Role Synthetic/Research Native (ferredoxins)
Stability in Air Air-sensitive (Fe²⁺ oxidation) Stable in anaerobic conditions

Stability and Reactivity

  • (2S)-2-Aminopentanedioate;Fe²⁺ is expected to exhibit greater stability in aqueous solutions compared to non-chelated iron(II) salts due to ligand binding. This property is shared with iron(II) succinate but enhanced by the amino group’s additional coordination site .
  • The chiral ligand may enable asymmetric catalysis, a feature absent in simpler iron carboxylates or sulfide clusters.

Industrial and Medicinal Potential

  • Catalysis: Potential use in enantioselective C–H activation or oxidation reactions, leveraging the chiral ligand environment.
  • Pharmaceuticals: Iron(II) complexes with amino-carboxylate ligands are explored for targeted drug delivery, though toxicity profiles require further study.

Limitations and Knowledge Gaps

  • Synthesis Data: No direct synthesis or characterization data for (2S)-2-aminopentanedioate;Fe²⁺ is available in the provided evidence, necessitating extrapolation from analogous compounds.
  • Experimental Validation: Properties like solubility, redox potentials, and catalytic activity remain theoretical and require empirical validation.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing (2S)-2-aminopentanedioate;iron(2+) complexes with high stereochemical fidelity?

  • Methodological Answer : Begin with chiral precursors like (2S)-2-aminopentanedioate esters (e.g., diethyl or benzyl/tert-butyl derivatives) to preserve stereochemistry (https://www.chembase.cn/molecule-295020.html ). Use iron(II) salts (e.g., FeSO₄) under inert conditions to avoid oxidation. Purification via recrystallization or chiral column chromatography ensures enantiomeric purity. Monitor reaction progress using chiral HPLC or circular dichroism (CD) spectroscopy .

Q. Which spectroscopic techniques are critical for characterizing the iron(II) coordination environment in this complex?

  • Methodological Answer : Employ a combination of:

  • Mössbauer spectroscopy to confirm the oxidation state (Fe²⁺) and ligand-field symmetry .
  • EPR spectroscopy (at low temperatures) to detect paramagnetic species, though Fe²⁺ is typically EPR-silent unless in specific ligand fields .
  • UV-Vis spectroscopy to identify d-d transitions and ligand-to-metal charge transfer (LMCT) bands .

Q. How can researchers assess the solubility and stability of (2S)-2-aminopentanedioate;iron(2+) in aqueous vs. organic solvents?

  • Methodological Answer : Conduct solubility tests in DMSO, methanol, and buffered aqueous solutions (pH 4–8). Stability is evaluated via time-course UV-Vis or NMR to detect decomposition (e.g., oxidation to Fe³⁺ or ester hydrolysis). For aqueous systems, use chelating agents (e.g., EDTA) to mitigate metal hydrolysis .

Advanced Research Questions

Q. How can contradictory data on the redox behavior of (2S)-2-aminopentanedioate;iron(2+) in biological systems be resolved?

  • Methodological Answer : Design controlled experiments to isolate variables:

  • Compare anaerobic vs. aerobic conditions to assess O₂-mediated oxidation .
  • Use cyclic voltammetry to measure formal reduction potentials.
  • Validate findings with in vitro enzymatic assays (e.g., peroxidase or catalase activity) to contextualize redox interactions . Statistical tools like ANOVA can quantify significance in replicate studies .

Q. What strategies are effective for probing the stereochemical influence of (2S)-2-aminopentanedioate on iron(II) reactivity in catalytic processes?

  • Methodological Answer :

  • Synthesize enantiomeric analogs (e.g., (2R)-isomer) and compare catalytic efficiency in asymmetric reactions (e.g., hydroxylation) .
  • Use X-ray crystallography or DFT calculations to map ligand geometry and metal-ligand bond angles.
  • Correlate stereoelectronic effects with kinetic data (e.g., turnover frequency, activation energy) .

Q. How can researchers address discrepancies in reported binding affinities of this complex with biological targets (e.g., enzymes or DNA)?

  • Methodological Answer : Standardize assay conditions (pH, ionic strength, temperature) and validate with orthogonal techniques:

  • Isothermal Titration Calorimetry (ITC) for thermodynamic parameters.
  • Surface Plasmon Resonance (SPR) for real-time binding kinetics.
  • Control for non-specific interactions using competitive inhibitors or scrambled nucleic acid sequences . Cross-reference with crystallographic data to resolve structural ambiguities .

Methodological Guidance for Data Analysis

Q. What statistical approaches are recommended for analyzing variability in stability studies of (2S)-2-aminopentanedioate;iron(2+)?

  • Answer : Apply regression models to assess pH- or temperature-dependent degradation kinetics. Use principal component analysis (PCA) to identify dominant factors influencing stability. Report confidence intervals and p-values for degradation rates, adhering to guidelines for chemical data reproducibility .

Q. How to design a robust experimental workflow for studying the compound’s role in metalloenzyme mimicry?

  • Answer :

  • Step 1 : Synthesize the complex with isotopically labeled iron (⁵⁷Fe) for Mössbauer studies.
  • Step 2 : Perform stopped-flow kinetics to measure substrate turnover rates.
  • Step 3 : Compare activity with native enzymes using Michaelis-Menten analysis.
  • Step 4 : Validate mechanistic hypotheses with mutagenesis studies or computational docking simulations .

Tables for Key Data Reference

Property Technique Key Observations Reference
Fe²⁺ Oxidation StateMössbauer SpectroscopyQuadrupole splitting ΔE₀ = 1.2–1.5 mm/s
Stereochemical PurityChiral HPLC>99% ee for (2S)-configured ligand
Aqueous Stability (pH 7.4)UV-Vis Kineticst₁/₂ = 48 h (no chelators), t₁/₂ = 120 h (EDTA)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.